![molecular formula C17H27N B3870574 (3-bicyclo[2.2.1]hept-2-yl-2-propyn-1-yl)cyclohexyl(methyl)amine](/img/structure/B3870574.png)
(3-bicyclo[2.2.1]hept-2-yl-2-propyn-1-yl)cyclohexyl(methyl)amine
Overview
Description
Bicyclo[2.2.1]hept-2-ene is a cyclic olefin . It’s used in the transition metal-catalyzed dimerization of alkene . The vinylic polymerization of bicyclo[2.2.1]hept-2-ene (norbornene) with Co(II) compounds and the metallocene [η 5-(C 5 Me 5)Co-η 2-Cl] 2, in chlorobenzene activated with methylaluminoxane (MAO) has been reported .
Synthesis Analysis
The synthesis of similar compounds often involves transition metal-catalyzed reactions . For example, the vinylic polymerization of bicyclo[2.2.1]hept-2-ene (norbornene) with Co(II) compounds and the metallocene [η 5-(C 5 Me 5)Co-η 2-Cl] 2, in chlorobenzene activated with methylaluminoxane (MAO) has been reported .Molecular Structure Analysis
The molecular structure of similar compounds, such as 2-Propenoic acid, 3-bicyclo[2.2.1]hept-5-en-2-yl-, can be represented as C10H12O2 .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve transition metal catalysts . For example, the vinylic polymerization of bicyclo[2.2.1]hept-2-ene (norbornene) with Co(II) compounds and the metallocene [η 5-(C 5 Me 5)Co-η 2-Cl] 2, in chlorobenzene activated with methylaluminoxane (MAO) has been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as 2-Propenoic acid, 3-bicyclo[2.2.1]hept-5-en-2-yl-, include a molecular weight of 164.2011 .Mechanism of Action
properties
IUPAC Name |
N-[3-(2-bicyclo[2.2.1]heptanyl)prop-2-ynyl]-N-methylcyclohexanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N/c1-18(17-7-3-2-4-8-17)11-5-6-15-12-14-9-10-16(15)13-14/h14-17H,2-4,7-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYXVRQBHMGRRGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#CC1CC2CCC1C2)C3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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